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Compound of Interest

Compound Name: Boc-NH-PEG7-propargy!

Cat. No.: B611226

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety considerations for Boc-
NH-PEG7-propargyl, a heterobifunctional crosslinker. Due to the absence of a specific Safety
Data Sheet (SDS) for this compound, this guide synthesizes safety data from its constituent
moieties: the tert-butyloxycarbonyl (Boc) protecting group, the polyethylene glycol (PEG) linker,
and the terminal propargy! group.

Chemical Identity and Overview

Boc-NH-PEG7-propargyl is a molecule designed for bioconjugation, often utilized in the
development of Proteolysis Targeting Chimeras (PROTACS). It incorporates a Boc-protected
amine, a flexible seven-unit polyethylene glycol spacer, and a reactive propargyl group for click

chemistry.
Identifier Value
CAS Number 2112737-90-1[1][2][3]
Molecular Formula C22H41NO9[1]
Molecular Weight 463.56 g/mol [1]
tert-Butyl (2-(2-(2-(2-(2-(2-(2-(prop-2-yn-1-
Synonyms yloxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethox

y)ethyl)carbamate
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Hazard Identification and Classification

While a specific hazard classification for Boc-NH-PEG7-propargyl is not available, a
composite hazard profile can be inferred from its components. The primary concern stems from
the propargyl group, which is analogous to propargyl alcohol, a substance with significant
toxicity.

Inferred GHS Classification:

Based on the propargyl moiety, the compound should be handled as if it possesses the
following hazards, pending specific testing:

Acute Toxicity (Oral, Dermal, Inhalation): Category 2 or 3
e Flammable Liquid: Category 3

o Skin Corrosion/Irritation: Category 1B

o Serious Eye Damage/Eye Irritation: Category 1

e Specific Target Organ Toxicity (Single and Repeated Exposure): Potential for respiratory
system, liver, and kidney effects.[4][5]

A related compound, Boc-NH-PEG-COOH, is not classified as a hazardous substance or
mixture according to Regulation (EC) No. 1272/2008. However, the presence of the reactive
and toxic propargyl group in Boc-NH-PEG7-propargyl necessitates a higher level of caution.

NFPA 704 Diamond (Inferred from Propargyl Alcohol):
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Category Rating Description
Health (Blue) 4 Can be lethal.[6][7]
Can be ignited under almost all
Flammability (Red) 3 ambient temperature
conditions.[6][7]
Capable of detonation or
explosive decomposition but
Instability (Yellow) 3 requires a strong initiating

source or must be heated

under confinement.[6][7]

Special (White) -

No special hazards indicated.

Toxicological Information

Detailed toxicological studies on Boc-NH-PEG7-propargyl are not publicly available. The

toxicological profile is therefore extrapolated from data on its components.

Propargyl Group (as Propargyl Alcohol):

The propargyl group is the most hazardous component. Propargyl alcohol is highly toxic and

can be fatal if swallowed, inhaled, or absorbed through the skin.[8] It is corrosive and can

cause severe burns to the skin, eyes, and respiratory tract.[8]

Exposure Route

Effect

Inhalation

Harmful if inhaled. Causes chemical burns to

the respiratory tract.[8]

Skin Contact

May be fatal if absorbed through the skin.

Causes skin burns.[8]

Eye Contact

Causes severe eye burns and potential

damage.[4]

Ingestion

May be fatal if swallowed. Causes severe and

permanent damage to the digestive tract.[8]
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Polyethylene Glycol (PEG) Linker:

PEGs are generally considered to have low toxicity and are used in numerous pharmaceutical
and cosmetic applications.[5][9] However, concerns have been raised regarding potential
contamination with ethylene oxide and 1,4-dioxane, which are toxic.[10] PEGs can also
enhance the absorption of other substances, which could be a factor when linked to a toxic
moiety like the propargyl group.[10]

Boc Protecting Group:

The Boc group itself is not considered highly toxic. The primary safety concern arises during its
removal (deprotection), which is typically achieved under acidic conditions. This process
generates a tert-butyl cation intermediate, which can lead to the formation of potentially
genotoxic impurities through side reactions.[11][12]

Exposure Controls and Personal Protection

Given the high potential toxicity of the propargyl moiety, stringent exposure controls are
mandatory.

Parameter Recommendation

] ) Work should be conducted in a well-ventilated
Engineering Controls )
chemical fume hood.[4]

] Chemical safety goggles and a face shield are
Eye/Face Protection )
required.[13]

_ _ Wear appropriate chemical-resistant gloves
Skin Protection o
(e.g., nitrile rubber) and a lab coat.[13]

) ) If there is a risk of inhalation, a NIOSH/MSHA-
Respiratory Protection )
approved respirator should be used.[14]

Occupational Exposure Limits (OELSs) for Propargyl Alcohol (as a reference):
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Organization Limit

OSHA PEL TWA: 1 ppm[14]
NIOSH REL TWA: 1 ppm[4]
ACGIH TLV TWA: 1 ppm[4]

Experimental Protocols: Safe Handling of a
Bifunctional Crosslinker

The following is a general protocol for handling Boc-NH-PEG7-propargyl in a laboratory
setting. This is a template and must be adapted to specific experimental conditions and

institutional safety guidelines.

General Workflow for Handling Boc-NH-PEG7-propargyl
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General Handling Workflow

Receiving and Storage

In fume hood

Preparation of Stock Solution

Use calibrated equipment

Reaction Setup (Bioconjugation)

Monitor reaction

Quenching and Workup

Neutralize reactive species

Purification

Waste Disposal
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PROTAC Mechanism

PROTAC

(containing Boc-NH-PEG7-propargyl linker) Protein of Interest (POI) E3 Ubiquitin Ligase

Ternary Complex
(POI-PROTAC-E3)

Ubiquitination

Proteasomal Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Safety Guide: Boc-NH-PEG7-
propargyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611226#boc-nh-peg7-propargyl-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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